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Compound of Interest

Compound Name: Metampicillin

Cat. No.: B1676330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of Metampicillin stock solutions for research applications. Metampicillin, a semi-synthetic

derivative of ampicillin, is a β-lactam antibiotic that functions as a prodrug, hydrolyzing into

ampicillin in aqueous environments.[1][2] This property necessitates specific handling and

preparation procedures to ensure its efficacy and stability in experimental settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Metampicillin is provided in the

table below. Understanding these properties is crucial for the accurate preparation and storage

of stock solutions.
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Property Value Source(s)

Molecular Formula C₁₇H₁₉N₃O₄S [3]

Molecular Weight 361.42 g/mol [3]

Appearance White to off-white powder [4]

Storage (Powder) -20°C for up to 3 years [5]

Storage (In Solvent) -80°C for up to 1 year [5]

Solubility
Insoluble in water; Soluble in

DMSO
[2][4]

Mechanism of Action
Metampicillin is a β-lactam antibiotic that ultimately acts by inhibiting bacterial cell wall

synthesis. As a prodrug, it converts to ampicillin, which then targets and acylates bacterial

transpeptidases (also known as penicillin-binding proteins or PBPs). This acylation process

inactivates the enzymes, preventing the cross-linking of peptidoglycan chains, which are

essential components of the bacterial cell wall. The inhibition of cell wall synthesis leads to cell

lysis and bacterial death.
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Caption: Mechanism of action of Metampicillin.

Experimental Protocol: Preparation of Metampicillin
Stock Solution (40 mg/mL in DMSO)
This protocol details the preparation of a 40 mg/mL stock solution of Metampicillin in Dimethyl

Sulfoxide (DMSO). Due to the instability of Metampicillin in aqueous solutions, the use of
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anhydrous DMSO is critical.[1]

Materials:

Metampicillin powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes (e.g., 1.5 mL or 2.0 mL)

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weigh Metampicillin: In a sterile microcentrifuge tube, weigh out the desired amount of

Metampicillin powder. For example, to prepare 1 mL of a 40 mg/mL stock solution, weigh 40

mg of Metampicillin. Perform this step in a chemical fume hood.

Add DMSO: Using a calibrated micropipette, add the appropriate volume of anhydrous

DMSO to the microcentrifuge tube containing the Metampicillin powder. For a 40 mg/mL

stock, add 1 mL of DMSO to 40 mg of Metampicillin.

Dissolution: Tightly cap the tube and vortex at room temperature until the Metampicillin is

completely dissolved. Visually inspect the solution to ensure there are no undissolved

particles.

Sterilization (Optional): If sterility is a major concern for the downstream application, the

DMSO stock solution can be filter-sterilized using a 0.22 µm syringe filter compatible with

DMSO (e.g., PTFE or nylon membranes). However, as DMSO is a bacteriostatic agent, this

step may not be necessary for all applications if aseptic technique is strictly followed during

preparation.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles and potential
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contamination.

Storage: Store the aliquots at -80°C for long-term storage, which can be for up to one year.

[5] For short-term use, aliquots may be stored at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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